Cas no 898785-12-1 (2-chloro-4-cyclopropanecarbonylpyridine)
898785-12-1 structure
Product Name:2-chloro-4-cyclopropanecarbonylpyridine
CAS No:898785-12-1
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD07699431
CID:994292
PubChem ID:24723719
Update Time:2023-11-20
2-chloro-4-cyclopropanecarbonylpyridine Chemical and Physical Properties
Names and Identifiers
-
- (2-Chloropyridin-4-yl)(cyclopropyl)methanone
- (2-CHLORO-PYRIDIN-4-YL)-CYCLOPROPYL-METHANONE
- RIEKE 5574-06D
- 2-Chloro-4-pyridylcyclopropyl ketone
- 898785-12-1
- DTXSID001267069
- SCHEMBL12788104
- AKOS006287300
- (2-chloropyridin-4-yl)-cyclopropylmethanone
- Y13720
- (2-Chloro-4-pyridinyl)cyclopropylmethanone
- MFCD07699431
- 2-chloro-4-cyclopropanecarbonylpyridine
-
- MDL： MFCD07699431
- Inchi： 1S/C9H8ClNO/c10-8-5-7(3-4-11-8)9(12)6-1-2-6/h3-6H,1-2H2
- InChI Key： HEEQRCHSVMWWLK-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)C(C1CC1)=O
Computed Properties
- Exact Mass: 181.02900
- Monoisotopic Mass: 181.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 318.1±27.0 °C at 760 mmHg
- Flash Point: 146.2±23.7 °C
- Refractive Index: 1.602
- PSA: 29.96000
- LogP: 2.32770
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-chloro-4-cyclopropanecarbonylpyridine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-chloro-4-cyclopropanecarbonylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-4-cyclopropanecarbonylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202711-1g |
2-Chloro-4-pyridylcyclopropyl ketone |
898785-12-1 | 97% | 1g |
￡554.00 | 2022-03-01 | |
| Fluorochem | 202711-2g |
2-Chloro-4-pyridylcyclopropyl ketone |
898785-12-1 | 97% | 2g |
￡837.00 | 2022-03-01 | |
| Fluorochem | 202711-5g |
2-Chloro-4-pyridylcyclopropyl ketone |
898785-12-1 | 97% | 5g |
￡1702.00 | 2022-03-01 | |
| Chemenu | CM528794-1g |
2-Chloro-4-pyridylcyclopropyl ketone |
898785-12-1 | 95% | 1g |
$507 | 2022-03-01 | |
| abcr | AB362828-1 g |
2-Chloro-4-pyridylcyclopropyl ketone, 97%; . |
898785-12-1 | 97% | 1g |
€954.60 | 2023-06-20 | |
| abcr | AB362828-2 g |
2-Chloro-4-pyridylcyclopropyl ketone, 97%; . |
898785-12-1 | 97% | 2g |
€1400.00 | 2023-06-20 | |
| Matrix Scientific | 086634-1g |
(2-Chloropyridin-4-yl)(cyclopropyl)methanone, 97% |
898785-12-1 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 086634-2g |
(2-Chloropyridin-4-yl)(cyclopropyl)methanone, 97% |
898785-12-1 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 086634-5g |
(2-Chloropyridin-4-yl)(cyclopropyl)methanone, 97% |
898785-12-1 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYJ779-500MG |
2-chloro-4-cyclopropanecarbonylpyridine |
898785-12-1 | 95% | 500MG |
￥ 2,587.00 | 2023-04-13 |
2-chloro-4-cyclopropanecarbonylpyridine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
898785-12-1 (2-chloro-4-cyclopropanecarbonylpyridine) Related Products
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